Cas no 2228322-33-4 (2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal)

• Product Name: 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal
• CAS No: 2228322-33-4
• MF: C₉H₈BrClO₂
• MW: 263.515621185303
• CID: 6440900
• PubChem ID: 165779482
• Update Time: 2025-05-20

2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal
• EN300-1922894
• 2228322-33-4

• Inchi： 1S/C9H8BrClO2/c1-5(4-12)7-2-6(11)3-8(10)9(7)13/h2-5,13H,1H3
• InChI Key： IFFWACUWXFGGJV-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1O)C(C=O)C)Cl

Computed Properties

• Exact Mass: 261.93962g/mol
• Monoisotopic Mass: 261.93962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal

Introduction to 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal (CAS No. 2228322-33-4)

2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal, with the CAS number 2228322-33-4, is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of α-hydroxy ketones and is characterized by the presence of a bromine, chlorine, and hydroxyl group on the phenyl ring, along with an aldehyde functional group.

The molecular formula of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal is C₁₀H₉BrClO₂, and its molecular weight is approximately 267.53 g/mol. The compound's structural complexity provides a rich platform for studying its chemical reactivity and biological properties. Recent studies have focused on its potential as a lead compound for the development of novel drugs, particularly in the areas of cancer therapy and anti-inflammatory agents.

In terms of chemical synthesis, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal can be prepared through a series of well-defined reactions. One common approach involves the bromination and chlorination of a suitable phenol derivative, followed by an alkylation step to introduce the propanal moiety. The synthetic route is highly modular, allowing for the introduction of various substituents to fine-tune the compound's properties for specific applications.

The physical properties of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal are also noteworthy. It is a solid at room temperature with a melting point ranging from 70°C to 75°C. The compound exhibits moderate solubility in organic solvents such as ethanol, methanol, and dimethyl sulfoxide (DMSO), but it is relatively insoluble in water. These solubility characteristics make it suitable for use in various experimental setups, including in vitro assays and animal models.

In the realm of medicinal chemistry, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal has shown promise as a potential anticancer agent. Studies have demonstrated its ability to induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action appears to involve the modulation of key signaling pathways such as p53 and Bcl-2, which are crucial for cell survival and proliferation.

Beyond its anticancer properties, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal has also been investigated for its anti-inflammatory effects. Inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation, which can lead to tissue damage and functional impairment. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6.

The safety profile of 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal is another important aspect that has been extensively studied. Toxicological evaluations have indicated that the compound exhibits low toxicity at therapeutic concentrations, making it a promising candidate for further clinical development. However, like any new drug candidate, it will need to undergo rigorous safety testing in both preclinical and clinical trials to ensure its safety and efficacy in humans.

In conclusion, 2-(3-bromo-5-chloro-2-hydroxyphenyl)propanal (CAS No. 2228322-33-4) represents a fascinating molecule with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive lead compound for the development of novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential applications, paving the way for future advancements in drug discovery and development.